2,2-Difluoro-1-(furan-2-yl)-3-hydroxyhexan-1-one

• CAS No.: 410522-52-0
• Molecular Formula: C10H12F2O3
• Molecular Weight: 218.20 g/mol
• IUPAC Name: 2,2-difluoro-1-(furan-2-yl)-3-hydroxyhexan-1-one
• InChI: InChI=1S/C10H12F2O3/c1-2-4-8(13)10(11,12)9(14)7-5-3-6-15-7/h3,5-6,8,13H,2,4H2,1H3
• InChI Key: SELYKQYQIQUNRI-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C(C(=O)C1=CC=CO1)(F)F)O

Description

2,2-Difluoro-1-(furan-2-yl)-3-hydroxyhexan-1-one is a fluorinated ketone derivative featuring a furan ring and a hydroxyl group. The compound’s structure combines a hexanone backbone with a difluoro substitution at the 2-position and a 3-hydroxy group, rendering it a versatile intermediate for pharmaceutical and agrochemical synthesis. Its fluorine atoms enhance metabolic stability and lipophilicity, while the furan moiety contributes to π-π interactions in target binding .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2,2-Difluoro-1-(furan-2-yl)-3-hydroxyhexan-1-one with three analogues based on substituent patterns, synthesis routes, and biological activity (where data exists).

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents	Molecular Weight (g/mol)	Biological Activity/Application	Synthesis Yield (If Reported)	Reference
2,2-Difluoro-1-(furan-2-yl)-3-hydroxyhexan-1-one	Furan-2-yl, 2,2-difluoro, 3-hydroxy	218.19 (calculated)	Not explicitly reported	Not reported	N/A
2-(5-Chloropyridin-3-yl)-2,2-difluoro-1-(furan-2-yl)ethanone (13a)	5-Chloropyridinyl, difluoro	255.64	Intermediate for fluorinated drug candidates	61%
2-[2-((5-(4-Chloro-2-nitrophenyl)furan-2-yl)methylene)hydrazinyl]-4-(4-fluorophenyl)thiazole	Nitrophenyl-furan, thiazole	474.89	Antifungal (MIC = 250 µg/mL vs. C. utilis)	Not reported
Coelenterazine analogues with furan-2-yl	Furan-2-yl, substituted aryl	Variable	Bioluminescence probes for luciferase assays	Not reported

Key Observations

Structural Similarities and Differences: Compound 13a (from ) shares the difluoro and furan-2-yl groups but replaces the hydroxyl-hexanone chain with a chloropyridinyl-ethanone moiety. This substitution likely enhances aromatic interactions but reduces polarity compared to the hydroxylated parent compound. The thiazolyl hydrazone derivative () retains the furan ring but incorporates a nitrochlorophenyl group and a thiazole core, enabling antifungal activity via membrane disruption or enzyme inhibition.

Thiazolyl derivatives () employed hydrazone coupling, suggesting that similar strategies could functionalize the hydroxyl group in the target compound for bioactivity optimization.

Biological Relevance: While the target compound’s biological data are unreported, analogues like the thiazolyl hydrazone (MIC = 250 µg/mL) demonstrate that furan-containing derivatives exhibit moderate antifungal activity, though less potent than fluconazole (MIC = 2 µg/mL) .

Physicochemical Properties :

• Fluorination in Compound 13a and the target compound improves metabolic stability but may reduce aqueous solubility. The hydroxyl group in the target compound could mitigate this, enhancing bioavailability.